Cas no 2229323-18-4 (2-hydroxy-2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid
• CAS No: 2229323-18-4
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 5993659
• PubChem ID: 165839947
• Update Time: 2025-06-24

2-hydroxy-2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(4-hydroxy-2-methoxyphenyl)cyclopropyl]acetic acid
• EN300-1803100
• 2229323-18-4

• Inchi： 1S/C12H14O5/c1-17-9-6-7(13)2-3-8(9)12(4-5-12)10(14)11(15)16/h2-3,6,10,13-14H,4-5H2,1H3,(H,15,16)
• InChI Key： RJRDASSZGQPLFF-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=CC(=CC=2OC)O)CC1

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87Ų

Additional information on 2-hydroxy-2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid

Introduction to 2-Hydroxy-2-(4-Hydroxy-2-Methoxyphenyl)cyclopropylacetic Acid (CAS No. 2229323-18-4)

2-Hydroxy-2-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid (CAS No. 2229323-18-4) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and multiple hydroxyl groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid is particularly noteworthy due to its potential to modulate key biological pathways. The presence of the cyclopropane ring and the hydroxyl groups contributes to its stability and reactivity, which are crucial for its pharmacological properties. Recent studies have highlighted its potential as an anti-inflammatory agent, an antioxidant, and a potential therapeutic for neurodegenerative diseases.

In the realm of anti-inflammatory research, 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid has shown promising results in inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a central role in the pathogenesis of various inflammatory conditions, including arthritis and inflammatory bowel disease. The compound's ability to downregulate these cytokines suggests its potential as a novel therapeutic agent for managing inflammation.

Beyond its anti-inflammatory properties, 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the development of many chronic diseases, including cardiovascular diseases and cancer. Studies have demonstrated that this compound can effectively scavenge free radicals and reduce oxidative damage, making it a valuable candidate for the prevention and treatment of oxidative stress-related conditions.

In the context of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid has shown potential neuroprotective effects. Research indicates that it can inhibit the aggregation of amyloid-beta peptides and protect neuronal cells from oxidative stress-induced damage. These findings suggest that this compound may have therapeutic applications in the management of neurodegenerative disorders.

The pharmacokinetic properties of 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid have also been studied to assess its suitability for clinical use. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in vivo. Ongoing preclinical studies are further elucidating these properties to optimize its formulation and delivery methods.

In addition to its biological activities, the synthetic route for producing 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid has been optimized to enhance yield and purity. Advanced synthetic methods, including catalytic processes and green chemistry approaches, have been employed to ensure sustainable production practices. These advancements not only improve the efficiency of synthesis but also reduce environmental impact.

The potential applications of 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid extend beyond traditional pharmaceuticals. It has also been explored for use in cosmetic formulations due to its antioxidant properties, which can help protect skin from environmental damage and promote skin health. The compound's ability to reduce oxidative stress makes it a valuable ingredient in anti-aging skincare products.

In conclusion, 2-hydroxy-2-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid (CAS No. 229333184) is a multifunctional compound with a wide range of potential applications in medicine and cosmetics. Its unique chemical structure and biological activities make it a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing healthcare solutions.